Cas no 14464-32-5 (N-Succinimidyl Stearate)

N-Succinimidyl Stearate structure
Product Name:N-Succinimidyl Stearate
CAS No:14464-32-5
Molecular Formula:C22H39NO4
Molecular Weight:381.54936
MDL:MFCD00050403
CID:49805
PubChem ID:3552761
N-Succinimidyl Stearate Properties
Names and Identifiers
-
- Stearic acid-N-hydroxysuccinimide ester
- 1-[(1-Oxooctadecyl)oxy]-2,5-pyrrolidinedione
- N-Succinimidyl Stearate
- N-Succinimidyl Stear
- (2,5-dioxopyrrolidin-1-yl) octadecanoate
- NHS protected stearate,NHS-octadecanoic acid,Octadecanoic acid N-hydroxysuccinimide ester
- Stearic acid N-hydroxysuccinimide ester
- NHS-octadecanoic acid
- NHS protected stearate
- OCTADECANOIC ACID-NHSE
- N-(Stearoyloxy)succiniMide
- 2,5-Dioxopyrrolidin-1-yl stearate
- Stearic Acid Hydroxysuccinimide Ester
- N-HYDROXY SUCCINIMIDO STEARIC ACID ESTER
- 14464-32-5
- 2,5-DIOXOPYRROLIDIN-1-YL OCTADECANOATE
- 2,5-dioxopyrrolidin-1-ylstearate
- A1-11950
- AKOS015914355
- MFCD00050403
- A808250
- J-007984
- FT-0674725
- Octadecanoic acid, 2,5-dioxo-1-pyrrolidinyl ester
- W16792
- fluphenazinehydrochloride
- AS-68117
- ZERWDZDNDJBYKA-UHFFFAOYSA-N
- SCHEMBL336877
- succinimidyl stearate
- DTXSID90393574
- CS-W011761
- Octadecanoic Acid 2,5-Dioxo-1-pyrrolidinyl Ester
- DB-080988
- Octadecanoic Acid 2,5-Dioxo-1-pyrrolidinyl Ester; N-(Stearoyloxy)succinimide; Stearic Acid N-Hydroxysuccinimide Ester;
- Stearic Acid N-Hydroxysuccinimide Ester
- N-(Stearoyloxy)succinimide
- 2,5-dioxopyrrolidin-1-yl stearate
- (2,5-dioxopyrrolidin-1-yl) Octadecanoate
- N-SUCCINIMIDYL STEARATE
- STEARIC ACID-N-HYDROXYSUCCINIMIDE ESTER
-
- MDL: MFCD00050403
- InChIKey: ZERWDZDNDJBYKA-UHFFFAOYSA-N
- Inchi: 1S/C22H39NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22(26)27-23-20(24)18-19-21(23)25/h2-19H2,1H3
- SMILES: CCCCCCCCCCCCCCCCCC(=O)ON1C(=O)CCC1=O
Computed Properties
- Exact Mass: 381.28800
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 18
- Monoisotopic Mass: 381.288
- Heavy Atom Count: 27
- Complexity: 420
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 7.6
- Topological Polar Surface Area: 63.7A^2
Experimental Properties
- LogP: 5.79300
- PSA: 63.68000
- Refractive Index: 1.487
- Boiling Point: 473.1 °C at 760 mmHg
- Melting Point: 92-93°C
- Flash Point: 239.9 °C
- Color/Form: Colorless glossy leaflet
- Density: 1.01
N-Succinimidyl Stearate Security Information
- Storage Condition:-20°C Freezer, Under Inert Atmosphere
N-Succinimidyl Stearate Customs Data
- HS CODE:2925190090
- Customs Data:
China Customs Code:
2925190090Overview:
2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
N-Succinimidyl Stearate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P001KD0-250mg |
Octadecanoic acid, 2,5-dioxo-1-pyrrolidinyl ester |
14464-32-5 | 95% | 250mg |
$12.00 | ||
A2B Chem LLC | AA72244-250mg |
Stearic acid-n-hydroxysuccinimide ester |
14464-32-5 | 95% | 250mg |
$11.00 | 2024-04-20 | |
Aaron | AR001KLC-250mg |
Octadecanoic acid, 2,5-dioxo-1-pyrrolidinyl ester |
14464-32-5 | 95% | 250mg |
$6.00 | 2025-01-21 | |
abcr | AB512855-250 mg |
2,5-Dioxopyrrolidin-1-yl stearate; . |
14464-32-5 | 250MG |
€102.70 | 2023-04-18 | ||
Ambeed | A295188-250mg |
2,5-Dioxopyrrolidin-1-yl stearate |
14464-32-5 | 95% | 250mg |
$14.0 | ||
Chemenu | CM198082-1g |
2,5-Dioxopyrrolidin-1-yl stearate |
14464-32-5 | 95% | 1g |
$64 | 2023-03-07 | |
eNovation Chemicals LLC | D762916-1g |
Octadecanoic acid, 2,5-dioxo-1-pyrrolidinyl ester |
14464-32-5 | 95% | 1g |
$245 | 2022-09-08 | |
TRC | S691960-2mg |
N-Succinimidyl Stearate |
14464-32-5 | 2mg |
$63.00 | 2023-05-17 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1021544-100mg |
2,5-Dioxopyrrolidin-1-yl stearate |
14464-32-5 | 98% | 100mg |
¥78.00 | 2023-11-21 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N39900-5g |
2,5-Dioxopyrrolidin-1-yl stearate |
14464-32-5 | 98% | 5g |
¥2008.0 | 2022-04-27 |
N-Succinimidyl Stearate Suppliers
Hubei Baidu Chemistry Co.,Ltd.
(CAS:14464-32-5)
MR./MRS.:PENG XING
Phone:18871490324
Email:1400878899@qq.com
Shanghai Titan Scientific Co., Ltd.
(CAS:14464-32-5)
MR./MRS.:TAN SUO PING TAI
Phone:18365033617
Email:zhangsn@titansci.com
Shanghai Acmec Biochemical Co.,Ltd
(CAS:14464-32-5)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
Email:3007522982@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:14464-32-5)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
N-Succinimidyl Stearate Related Literature
-
Joyce C. C. Santos,Pedro M. D. Moreno,Alexandra A. P. Mansur,Victoria Leiro,Herman S. Mansur,Ana Paula Pêgo Soft Matter 2015 11 8113
-
2. Practical syntheses of [13C]- and [14C]-labelled glucosphingolipidsGordon R. Duffin,George J. Ellames,Sascha Hartmann,John M. Herbert,David I. Smith J. Chem. Soc. Perkin Trans. 1 2000 2237
14464-32-5 (N-Succinimidyl Stearate) Related Products
- 68528-80-3(Bis(2,5-dioxopyrrolidin-1-yl) octanedioate)
- 14464-29-0(Succinimidyl acetate)
- 14464-31-4(2,5-Dioxopyrrolidin-1-yl palmitate)
- 139549-71-6(N-Hydroxysuccinimidyl acetoacetate)
- 23024-29-5(Decanedioic acid,1,10-bis(2,5-dioxo-1-pyrrolidinyl) ester)
- 79642-50-5(Di(N-succinimidyl) glutarate)
- 14565-47-0(Dodecanoic acid,2,5-dioxo-1-pyrrolidinyl ester)
- 22102-92-7(Hexanoic acid,2,5-dioxo-1-pyrrolidinyl ester)
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